Cas no 14225-16-2 (Benzene, 1-(2,2-dimethylpropoxy)-4-nitro-)

• Product Name: Benzene, 1-(2,2-dimethylpropoxy)-4-nitro-
• CAS No: 14225-16-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1310236
• PubChem ID: 14255179
• Update Time: 2025-11-02

Benzene, 1-(2,2-dimethylpropoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2,2-dimethylpropoxy)-4-nitro-
• 4-(2,2-dimethylpropyloxy)nitrobenzene
• AKOS026671995
• DB-102500
• 1-(2,2-dimethylpropoxy)-4-nitrobenzene
• SCHEMBL2565063
• KS-5503
• 1-(Neopentyloxy)-4-nitrobenzene
• 14225-16-2
• ZAOUOBFZAWXHFB-UHFFFAOYSA-N
• 4-neopentyloxynitrobenzene

• MDL： MFCD17014052
• Inchi： 1S/C11H15NO3/c1-11(2,3)8-15-10-6-4-9(5-7-10)12(13)14/h4-7H,8H2,1-3H3
• InChI Key： ZAOUOBFZAWXHFB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CC(C)(C)C

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzene, 1-(2,2-dimethylpropoxy)-4-nitro-

Benzene, 1-(2,2-dimethylpropoxy)-4-nitro- (CAS No. 14225-16-2): A Comprehensive Technical Overview

Benzene, 1-(2,2-dimethylpropoxy)-4-nitro- (CAS No. 14225-16-2) is a specialized organic compound that has gained significant attention in recent years due to its unique chemical properties and versatile applications. This nitro-substituted benzene derivative with a 2,2-dimethylpropoxy functional group presents interesting characteristics that make it valuable for various industrial and research applications.

The molecular structure of 1-(2,2-dimethylpropoxy)-4-nitrobenzene combines the aromatic properties of benzene with the electron-withdrawing effects of the nitro group and the steric influence of the bulky neopentyl-like substituent. This combination results in a compound with distinct physicochemical properties that are currently being explored in multiple fields. Recent studies in 2023 have shown particular interest in its potential as an intermediate in the synthesis of more complex organic molecules.

From a chemical properties perspective, this compound typically appears as a pale yellow to amber-colored crystalline solid at room temperature. It demonstrates moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane, while being virtually insoluble in water. The presence of both the nitro group and ether linkage in its structure contributes to its unique reactivity pattern, making it suitable for various chemical transformations.

The thermal stability of Benzene, 1-(2,2-dimethylpropoxy)-4-nitro- has been extensively studied, with decomposition temperatures typically observed above 200°C under normal atmospheric conditions. This thermal profile makes it suitable for applications requiring moderate heat resistance. Recent advancements in analytical techniques have allowed for more precise characterization of its spectroscopic properties, including detailed NMR and mass spectral data that are crucial for quality control in industrial applications.

In terms of industrial applications, this compound serves primarily as a key intermediate in organic synthesis. Its unique structure makes it valuable for creating more complex molecules used in various sectors. The pharmaceutical industry has shown particular interest in derivatives of this compound, exploring its potential in drug development programs. Additionally, the agrochemical sector has investigated its use in the synthesis of novel crop protection agents, though this remains an area of ongoing research.

The material science field has also explored applications of 1-(2,2-dimethylpropoxy)-4-nitrobenzene in polymer modification and specialty coatings. Its ability to participate in various chemical reactions while maintaining structural integrity under certain conditions makes it attractive for creating advanced materials with specific properties. Recent patent filings in 2023 suggest growing commercial interest in these applications.

From a market perspective, the demand for Benzene, 1-(2,2-dimethylpropoxy)-4-nitro- has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Manufacturers have responded to this demand by improving production processes to enhance yield and purity. The compound's global market is expected to continue expanding as new applications are discovered and developed.

Quality control standards for CAS 14225-16-2 have become increasingly stringent, with most suppliers now offering material with purity levels exceeding 98%. Analytical methods such as HPLC and GC-MS are routinely employed to verify the identity and purity of commercial samples. These quality improvements have contributed to the compound's growing acceptance in research and industrial applications.

Recent scientific research has focused on exploring the compound's potential in green chemistry applications. Its structure presents opportunities for developing more environmentally friendly synthetic routes in various chemical processes. Studies published in 2023 have demonstrated its utility in catalytic systems designed to reduce waste and improve atom economy in organic transformations.

The safety profile of Benzene, 1-(2,2-dimethylpropoxy)-4-nitro- has been well-documented, with standard laboratory precautions being sufficient for its handling. Proper personal protective equipment, including gloves and eye protection, is recommended when working with this compound. Material safety data sheets provide detailed guidance on storage conditions and handling procedures to ensure safe usage in both laboratory and industrial settings.

Looking toward the future, innovation potential for this compound remains high. Researchers are investigating its use in emerging fields such as organic electronics and energy storage applications. The unique electronic properties imparted by its molecular structure make it a candidate for developing new materials in these cutting-edge technologies.

For researchers and industry professionals seeking detailed technical information about 1-(2,2-dimethylpropoxy)-4-nitrobenzene, numerous resources are available. Recent review articles and technical bulletins provide comprehensive data on its synthesis, characterization, and applications. The compound continues to be the subject of active research, with new findings regularly appearing in the scientific literature.

In conclusion, Benzene, 1-(2,2-dimethylpropoxy)-4-nitro- (CAS No. 14225-16-2) represents an important building block in modern organic chemistry. Its combination of structural features and chemical reactivity ensures its continued relevance across multiple scientific and industrial domains. As research progresses and new applications emerge, this compound is likely to maintain its position as a valuable tool for chemical innovation and product development.